Cas no 269726-49-0 (5-amino-1-tert-butyl-1H-pyrrole-3-carbonitrile)

• Product Name: 5-amino-1-tert-butyl-1H-pyrrole-3-carbonitrile
• CAS No: 269726-49-0
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• MDL: MFCD11846194
• CID: 825458
• PubChem ID: 10313261
• Update Time: 2025-04-19

5-amino-1-tert-butyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-(1,1-dimethylethyl)-1H-Pyrrole-3-carbonitrile
• 5-Amino-1-(tert-butyl)-1H-pyrrole-3-carbonitrile
• 5-Amino-1-tert-butyl-1H-pyrrole-3- carbonitrile
• 5-Amino-1-tert-butyl-1H-pyrrole-3- carbonitrile
• 5-amino-1-tert-butylpyrrole-3-carbonitrile
• 1-tert-Butyl-5-amino-1H-pyrrole-3-carbonitrile
• 2-amino-1-tert-butyl-1H-pyrrole-4-carbonitrile
• 2-amino-1-tert-butyl-4-cyanopyrrole
• 5-amino-1-tert-butyl-pyrrole-3-carbonitrile
• 5-amino-1-tert-butyl-1H-pyrrole-3-carbonitrile
• MFCD11846194
• DTXSID00437973
• SC1611
• CS-M0874
• EN300-50527
• AKOS005072976
• PB14963
• 269726-49-0
• AC-27714
• J-505148
• AB01003792-01
• HPWLCRFUNOGQMD-UHFFFAOYSA-N
• SY042031
• DB-050610
• SCHEMBL1155792
• GD-0202

• MDL： MFCD11846194
• Inchi： 1S/C9H13N3/c1-9(2,3)12-6-7(5-10)4-8(12)11/h4,6H,11H2,1-3H3
• InChI Key： HPWLCRFUNOGQMD-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C=C1N)C(C)(C)C

Computed Properties

• Exact Mass: 163.11100
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.04
• Melting Point: 115-117°
• Boiling Point: 319.9°C at 760 mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.543
• PSA: 54.74000
• LogP: 2.27818

5-amino-1-tert-butyl-1H-pyrrole-3-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：2-8 °C